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Compound of Interest

Compound Name: 2-(1-Phenyl-ethylamino)-ethanol
CAS No.: 1331-41-5
Cat. No.: B072967
Get Quote
. J

Advanced Chiral Auxiliaries & Synthetic Intermediates
Executive Summary

2-(1-Phenylethylamino)ethanol (CAS: 1331-41-5 for racemate; specific enantiomers vary) is a
secondary amine and amino alcohol derivative of 1-phenylethylamine. It functions primarily as
a chiral auxiliary and resolving agent in the synthesis of enantiopure pharmaceuticals. Unlike
its structural isomer 2-amino-1-phenylethanol (a norepinephrine analog), this compound is
characterized by the attachment of the chiral 1-phenylethyl group directly to the nitrogen atom,
imparting unique steric and electronic properties useful for asymmetric induction and
diastereomeric salt formation.

Molecular Architecture & Stereochemistry

The molecule consists of an ethanolamine backbone N-substituted with a chiral 1-phenylethyl
group (also known as an

-methylbenzyl group).

e IUPAC Name: 2-[(1-Phenylethyl)amino]ethanol
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o Common Names: N-(1-Phenylethyl)ethanolamine, N-(

-Methylbenzyl)ethanolamine

e Molecular Formula:
e Molecular Weight: 165.23 g/mol [1]

o Chirality: Possesses a single stereocenter at the benzylic position. It exists as (R)-(+) and
(S)-(-) enantiomers, which are commercially available for asymmetric synthesis.

Structural Diagram (DOT)

The following diagram illustrates the connectivity and the key stereocenter responsible for its
chiral applications.

Attached to C1 N-Alkylation N-Substitution Ethanol Chain

(-CH2-CH2-OH)

Chiral Center Secondary Amine
(C-H, CH3) (-NH-)

Figure 1: Structural Connectivity of 2-(1-Phenylethylamino)ethanol
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Click to download full resolution via product page

Physicochemical Profile

The following properties define the compound's behavior in synthetic environments. Data
represents the racemic mixture unless specified.
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Property

Value | Description

Note

Physical State

Viscous Liquid

Colorless to pale yellow

High boiling point due to H-

Boiling Point 135-140 °C @ 2 mmHg )
bonding

Density ~1.02 g/cm?3 Estimated at 25 °C

] ] Typical for N-alkyl

pKa (Conjugate Acid) ~9.2-95 )

ethanolamines
- Soluble in alcohols, -
Solubility Moderate water solubility

chloroform, DCM

Refractive Index (

)

1.5250

Indicative of aromatic content

Flash Point

>110°C

Combustible

Synthetic Pathways

The synthesis of 2-(1-phenylethylamino)ethanol is typically achieved through N-alkylation or

ring-opening reactions. The choice of pathway depends on the availability of the chiral starting

material (1-phenylethylamine).

Pathway A: Ring Opening of Ethylene Oxide (Industrial)

This is the most direct route, involving the nucleophilic attack of 1-phenylethylamine on

ethylene oxide.

Pathway B: N-Alkylation with 2-Chloroethanol

Alternatively, the amine can be alkylated using 2-chloroethanol in the presence of a base to

scavenge the HCI byproduct.

Synthetic Workflow Diagram
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Ethylene Oxide 1-Phenylethylamine 2-Chloroethanol
(Epoxide) (Chiral or Racemic) (Alkyl Halide)

Ring Opening Nucleophilic Substitution
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(Base, Reflux)

High Yield Requires Purification

2-(1-Phenylethylamino)ethanol
(Target Molecule)

Figure 2: Primary Synthetic Routes

Click to download full resolution via product page

Reactivity & Mechanistic Insights
Nucleophilicity & Basicity

As a secondary amine, the nitrogen center is nucleophilic and basic. It can react with:
o Carboxylic Acids: To form diastereomeric salts (basis for chiral resolution).
e Acyl Chlorides/Anhydrides: To form amides (N-acylation).

o Aldehydes/Ketones: To form oxazolidines via condensation with the adjacent hydroxyl group.

Oxazolidine Formation (Chiral Auxiliary Mode)

A key application involves condensing the amino-alcohol with a prochiral ketone or aldehyde to
form a chiral oxazolidine. This rigid 5-membered ring locks the conformation, allowing for high
stereoselectivity in subsequent reactions (e.g., alkylation of the alpha-carbon).

Experimental Protocols
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Protocol 1: Synthesis via Ethylene Oxide (General
Procedure)

Safety Note: Ethylene oxide is toxic and flammable. Work in a fume hood with appropriate
PPE.

Preparation: Charge a pressure reactor with (S)-1-phenylethylamine (1.0 equiv) and water
(0.5 equiv) to catalyze the ring opening.

Addition: Cool to 0°C. Slowly introduce ethylene oxide (1.1 equiv) while maintaining internal
temperature below 10°C.

Reaction: Seal the reactor and heat to 60—70°C for 4-6 hours. Monitor consumption of
amine by TLC or GC.

Workup: Cool to room temperature. Remove excess ethylene oxide and water under
reduced pressure.

Purification: Distill the residue under high vacuum (approx. 135°C at 2 mmHg) to obtain the
pure amino alcohol as a viscous oil.

Protocol 2: Chiral Resolution of Carboxylic Acids

This compound is used to resolve racemic acids (e.g., Ibuprofen, Mandelic acid).

Salt Formation: Dissolve racemic acid (1.0 equiv) and (S)-2-(1-phenylethylamino)ethanol
(0.5-1.0 equiv) in hot ethanol.

Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt
precipitates.

Filtration: Collect the crystals. Recrystallize from ethanol to enhance optical purity (>99%
ee).

Liberation: Treat the salt with dilute HCI to liberate the chiral acid and extract with ether.
Basify the aqueous layer to recover the resolving agent.
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Safety & Handling (MSDS Summary)

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319). Harmful if
swallowed.

e Storage: Hygroscopic. Store under nitrogen in a cool, dry place.
* Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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